3-Allyl-2-[(4-hydroxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.3 g/mol
• IUPAC Name: 2-(4-hydroxyphenyl)imino-3-prop-2-enyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C12H12N2O2S/c1-2-7-14-11(16)8-17-12(14)13-9-3-5-10(15)6-4-9/h2-6,15H,1,7-8H2
• InChI Key: VTRUQDDSWNCNSP-UHFFFAOYSA-N
• SMILES: C=CCN1C(=O)CSC1=NC2=CC=C(C=C2)O

Description

3-Allyl-2-[(4-hydroxyphenyl)imino]-1,3-thiazolidin-4-one is a chemical compound that belongs to the thiazolidinone family. It is a synthetic compound that has been extensively studied for its potential applications in various scientific fields.

Scientific Research Applications

3-Allyl-2-[(4-hydroxyphenyl)imino]-1,3-thiazolidin-4-one has been studied extensively for its potential applications in various scientific fields. It has shown promising results in the treatment of cancer, diabetes, and inflammation. It has also been studied for its antimicrobial and antioxidant properties.

Mechanism of Action

The mechanism of action of 3-Allyl-2-[(4-hydroxyphenyl)imino]-1,3-thiazolidin-4-one is not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. It has also been shown to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B), an enzyme that plays a role in insulin signaling.
Biochemical and Physiological Effects:
3-Allyl-2-[(4-hydroxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. Additionally, it has been shown to have anti-inflammatory, antimicrobial, and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Allyl-2-[(4-hydroxyphenyl)imino]-1,3-thiazolidin-4-one in lab experiments include its synthetic availability, low cost, and potential applications in various scientific fields. However, its limitations include its low solubility in water and its potential toxicity at high doses.

Future Directions

There are many future directions for the study of 3-Allyl-2-[(4-hydroxyphenyl)imino]-1,3-thiazolidin-4-one. Some potential areas of research include:
1. Further investigation of its potential applications in the treatment of cancer, diabetes, and inflammation.
2. Development of more efficient synthesis methods for this compound.
3. Investigation of its potential toxicity and safety profile.
4. Study of its potential applications in the field of materials science.
5. Investigation of its potential applications in the field of catalysis.
Conclusion:
In conclusion, 3-Allyl-2-[(4-hydroxyphenyl)imino]-1,3-thiazolidin-4-one is a synthetic compound that has shown promising results in various scientific fields. Its potential applications in the treatment of cancer, diabetes, and inflammation make it an exciting area of research. However, further investigation is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications in various scientific fields.

Synthesis Methods

The synthesis of 3-Allyl-2-[(4-hydroxyphenyl)imino]-1,3-thiazolidin-4-one can be achieved through the reaction of 4-hydroxybenzaldehyde and thiourea in the presence of allyl bromide. The reaction is carried out in ethanol, and the product is obtained through filtration and recrystallization. The purity of the product can be confirmed through melting point determination and spectral analysis.